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Compound of Interest

Compound Name: 1-Piperidinethiocarboxamide

Cat. No.: B079436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural information of 1-Piperidinethiocarboxamide. The information is curated for
professionals in research and development, with a focus on clarity and practical application.

Core Chemical and Physical Properties

1-Piperidinethiocarboxamide is an organic compound featuring a piperidine ring linked to a
thiocarboxamide group.[1] It is typically a solid or crystalline substance.[1] Its potential
applications are in medicinal chemistry and as a building block in organic synthesis.[1] The
piperidine moiety contributes to its basicity and solubility in polar solvents, while the
thiocarboxamide group is reactive and can participate in various chemical reactions.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 1-
Piperidinethiocarboxamide.
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Property Value Source(s)
Molecular Formula C6H12N2S [1]
Molecular Weight 144.24 g/mol

Melting Point 126°C to 130°C

CAS Number 14294-09-8 [1]

Purity (Typical) 98%

Chemical Structure

The structural identity of 1-Piperidinethiocarboxamide is defined by several key identifiers.

Identifier Value Source(s)
IUPAC Name piperidine-1-carbothioamide

SMILES C1CCN(CC1)C(=S)N

InChi Key UERQMZVFUXRQOD-

UHFFFAOYSA-N

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-

Piperidinethiocarboxamide was not available in the reviewed literature, a general synthetic

approach can be conceptualized. A common method for the synthesis of thiocarboxamides
involves the reaction of a secondary amine (piperidine) with a source of thiocarbonyl.

A plausible conceptual workflow is outlined below. This is a generalized representation and

would require optimization and validation in a laboratory setting.
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Starting Reagents:
- Piperidine
- Thiocarbonylating Agent (e.g., Thiophosgene or a derivative)

:

Reaction Step:
- Controlled addition of thiocarbonylating agent to piperidine
- Stirring in an appropriate solvent (e.g., Dichloromethane)
- Temperature control (e.g., 0°C to room temperature)

:

Aqueous Workup:
- Quenching of the reaction
- Extraction with an organic solvent
- Washing with brine

:

Purification:
- Drying of the organic layer (e.g., over Na2S04)
- Removal of solvent under reduced pressure
- Recrystallization or column chromatography

Final Product:

1-Piperidinethiocarboxamide

Characterization:
- NMR Spectroscopy
- Mass Spectrometry

- Melting Point Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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